Cas no 417727-64-1 (3-(1H-Benzoimidazol-2-yl)-1,2,2-trimethyl-cyclopentanecarboxylic acid)

• Product Name: 3-(1H-Benzoimidazol-2-yl)-1,2,2-trimethyl-cyclopentanecarboxylic acid
• CAS No: 417727-64-1
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 2826942
• PubChem ID: 2835694
• Update Time: 2025-04-21

3-(1H-Benzoimidazol-2-yl)-1,2,2-trimethyl-cyclopentanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Benzoimidazol-2-yl)-1,2,2-trimethyl-cyclopentanecarboxylic acid
• Oprea1_854464
• SR-01000199961-1
• 3-(1h-Benzo[d]imidazol-2-yl)-1,2,2-trimethylcyclopentane-1-carboxylic acid
• 3-(1H-Benzo[d]imidazol-2-yl)-1,2,2-trimethylcyclopentanecarboxylic acid
• 417727-64-1
• HMS1395M08
• SR-01000199961
• 3-(1H-Benzo[d]imidazol-2-yl)-1,2,2-trimethylcyclopentanecarboxylicacid
• Z56770878
• SBB012166
• Oprea1_170711
• Enamine_000624
• DTXSID70385457
• SRA72764
• AKOS024307527
• 3-(1H-benzimidazol-2-yl)-1,2,2-trimethylcyclopentanecarboxylic acid
• CS-0287796
• CBDivE_013533
• AKOS000300970
• SCHEMBL23648719

• MDL： MFCD00570571
• Inchi： 1S/C16H20N2O2/c1-15(2)10(8-9-16(15,3)14(19)20)13-17-11-6-4-5-7-12(11)18-13/h4-7,10H,8-9H2,1-3H3,(H,17,18)(H,19,20)
• InChI Key： CBFUDFNIKRRVDP-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCC(C2=NC3C=CC=CC=3N2)C1(C)C)=O

Computed Properties

• Exact Mass: 272.152477885Da
• Monoisotopic Mass: 272.152477885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles